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Compound of Interest

2,2-Difluoroethylamine
Compound Name:

hydrochloride

Cat. No.: B122141

Technical Support Center: 2,2-
Difluoroethylamine Hydrochloride

This technical support center provides essential safety information, experimental guidance, and
troubleshooting for researchers, scientists, and drug development professionals working with
2,2-Difluoroethylamine hydrochloride.

Safety Data Sheet (SDS) Summary

A comprehensive understanding of the safety profile of 2,2-Difluoroethylamine hydrochloride
is critical for safe handling in a laboratory setting. The following sections summarize key
information from the Safety Data Sheet.

Physical and Chemical Properties
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Property Value

CAS Number 79667-91-7

Molecular Formula C2HeCIF2N

Molecular Weight 117.53 g/mol [1]

Appearance White to off-white solid/powder[1][2]
Melting Point 132-137 °C (with decomposition)[1][2]
Storage Temperature 2-8°C[1][2]

Hazard Identification and Classification

Signal Word: Warning[3]

Hazard Statements:

H302 + H312 + H332: Harmful if swallowed, in contact with skin, or if inhaled.[4]

H315: Causes skin irritation.[3][5]

H319: Causes serious eye irritation.[3][6]

H335: May cause respiratory irritation.[3][5][6]

H412: Harmful to aquatic life with long lasting effects.[5][7]

Pictograms:

Experimental Protocols & Handling
Personal Protective Equipment (PPE)

Proper personal protective equipment is mandatory when handling 2,2-Difluoroethylamine
hydrochloride to minimize exposure and ensure personal safety.

Caption: Standard PPE workflow for handling 2,2-Difluoroethylamine hydrochloride.
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Safe Handling and Storage

e Handling: Use in a well-ventilated area, preferably within a chemical fume hood.[3] Avoid
breathing dust and prevent contact with skin and eyes.[3] Do not eat, drink, or smoke when
using this product.[3] Wash hands thoroughly after handling.[3]

o Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.[3]
Recommended storage temperature is between 2-8°C.[1][2] Store away from incompatible
materials.[3]

Troubleshooting and FAQs

This section addresses common issues and questions that may arise during experiments
involving 2,2-Difluoroethylamine hydrochloride.

Q1: The compound appears discolored or has clumped together. Is it still usable?

Al: 2,2-Difluoroethylamine hydrochloride is a white to off-white solid.[1][2] Discoloration or
clumping may indicate moisture absorption or degradation. It is recommended to use a fresh,
properly stored batch for sensitive applications to ensure reproducibility. Always store the
compound in a tightly sealed container in a dry environment.[3]

Q2: I'm observing poor solubility of the compound in my reaction solvent. What can | do?

A2: While specific solubility data is not readily available in the provided search results, consider
the following general troubleshooting steps:

Gently warm the mixture.

Try a different solvent or a co-solvent system.

Use sonication to aid dissolution.

Ensure the compound is of high purity, as impurities can affect solubility.

Q3: My reaction is not proceeding as expected. Could the starting material be the issue?
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A3: The purity of 2,2-Difluoroethylamine hydrochloride can impact reaction outcomes. Purity
levels are typically specified by the supplier (e.g., = 95% or = 99%).[1] If you suspect an issue
with the starting material, consider the following:

« Verify the purity of your compound, if possible.
e Ensure the compound has been stored correctly to prevent degradation.

e As this compound can be a precursor for generating difluoromethyl diazomethane in situ,
ensure the other reagents, such as tert-butyl nitrite and acetic acid, are also of appropriate
quality.[4]

Q4: What are the immediate first aid measures in case of accidental exposure?

A4: The following diagram outlines the recommended first aid procedures.

Accidental Exposure First Aid
Eye Contact Skin Contact
/ / Immediate Actions \

Rinse cautiously with water for several minutes Wash with plenty of water and soap. Remove person to fresh air and keep comfortable for breathing.
Remove contact lenses, if present and easy to do. Continue rinsing.

Immediately call a POISON CENTER or doctor/physician.

Get medical advice/attenti jon persists or if you feel unwell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2,2-Difluoroethylamine hydrochloride safety data sheet
(SDS) information]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b122141#2-2-difluoroethylamine-hydrochloride-safety-
data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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